Oxalyl chloride Oxalyl chloride Oxalyl chloride is a commonly used chlorinating reagent that can be prepared by the reaction of oxalic acid and phosphorus pentachloride.

Brand Name: Vulcanchem
CAS No.: 79-37-8
VCID: VC21116520
InChI: InChI=1S/C2Cl2O2/c3-1(5)2(4)6
SMILES: C(=O)(C(=O)Cl)Cl
Molecular Formula: C2Cl2O2
Molecular Weight: 126.92 g/mol

Oxalyl chloride

CAS No.: 79-37-8

Cat. No.: VC21116520

Molecular Formula: C2Cl2O2

Molecular Weight: 126.92 g/mol

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Oxalyl chloride - 79-37-8

Specification

Description Oxalyl chloride is a commonly used chlorinating reagent that can be prepared by the reaction of oxalic acid and phosphorus pentachloride.

CAS No. 79-37-8
Molecular Formula C2Cl2O2
Molecular Weight 126.92 g/mol
IUPAC Name oxalyl dichloride
Standard InChI InChI=1S/C2Cl2O2/c3-1(5)2(4)6
Standard InChI Key CTSLXHKWHWQRSH-UHFFFAOYSA-N
SMILES C(=O)(C(=O)Cl)Cl
Canonical SMILES C(=O)(C(=O)Cl)Cl
Boiling Point 63.5 °C
Melting Point -16.0 °C

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